Cas no 660432-21-3 (1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]-)

• Product Name: 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• CAS No: 660432-21-3
• MF: C₁₆H₂₁BrN₂O₂Si
• MW: 381.339644193649
• MDL: MFCD31630358
• CID: 1708140
• PubChem ID: 87735273
• Update Time: 2025-10-23

1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• SCHEMBL4837991
• 5-Bromo-4-phenyl-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carbaldehyde
• MFCD31630358
• 5-Bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole-2-carbaldehyde
• AC6559
• A913775
• SY226673
• 660432-21-3

• MDL： MFCD31630358
• Inchi： 1S/C16H21BrN2O2Si/c1-22(2,3)10-9-21-12-19-14(11-20)18-15(16(19)17)13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3
• InChI Key： FQZMZGWHSWQXMH-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C(C=O)N1COCC[Si](C)(C)C

Computed Properties

• Exact Mass: 380.05563
• Monoisotopic Mass: 380.05557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 467.6±55.0 °C at 760 mmHg
• Flash Point: 236.6±31.5 °C
• PSA: 44.12
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]-

Research Briefing on 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS: 660432-21-3)

The compound 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS: 660432-21-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting kinase inhibitors and other enzyme modulators. The presence of the bromo and phenyl substituents, along with the trimethylsilyl-protecting group, offers versatile reactivity for further functionalization, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]- via a multi-step protocol involving palladium-catalyzed cross-coupling reactions. The study reported a yield of 78% and high purity, which is critical for its application in high-throughput screening and lead optimization.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor for the development of selective JAK2 inhibitors. The researchers found that derivatives of this compound exhibited potent inhibitory activity against JAK2 with IC50 values in the nanomolar range, suggesting its potential as a therapeutic agent for myeloproliferative disorders.

Furthermore, computational studies have explored the binding interactions of this compound with various biological targets. Molecular docking simulations revealed that the imidazole core and the bromo-phenyl moiety play a crucial role in forming hydrogen bonds and hydrophobic interactions with the active sites of target proteins, thereby enhancing its affinity and selectivity.

Despite these promising findings, challenges remain in scaling up the synthesis and optimizing the pharmacokinetic properties of derivatives based on this scaffold. Future research directions may include the exploration of alternative protecting groups to improve solubility and bioavailability, as well as in vivo studies to validate its therapeutic efficacy.

In conclusion, 1H-Imidazole-2-carboxaldehyde,5-bromo-4-phenyl-1-[[2-(trimethylsilyl)ethoxy]methyl]- represents a promising scaffold for the development of novel therapeutic agents. Its versatility in chemical modifications and potent biological activity make it a valuable tool for researchers in the field of chemical biology and drug discovery.